molecular formula C17H19NO B040103 4-[1-(4-Methoxyphenyl)ethenyl]-N,N-dimethylaniline CAS No. 113915-67-6

4-[1-(4-Methoxyphenyl)ethenyl]-N,N-dimethylaniline

Cat. No.: B040103
CAS No.: 113915-67-6
M. Wt: 253.34 g/mol
InChI Key: SDTABIJOGIPHOY-UHFFFAOYSA-N
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Description

4-[1-(4-Methoxyphenyl)ethenyl]-N,N-dimethylaniline, also known as this compound, is a useful research compound. Its molecular formula is C17H19NO and its molecular weight is 253.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

113915-67-6

Molecular Formula

C17H19NO

Molecular Weight

253.34 g/mol

IUPAC Name

4-[1-(4-methoxyphenyl)ethenyl]-N,N-dimethylaniline

InChI

InChI=1S/C17H19NO/c1-13(15-7-11-17(19-4)12-8-15)14-5-9-16(10-6-14)18(2)3/h5-12H,1H2,2-4H3

InChI Key

SDTABIJOGIPHOY-UHFFFAOYSA-N

SMILES

CN(C)C1=CC=C(C=C1)C(=C)C2=CC=C(C=C2)OC

Canonical SMILES

CN(C)C1=CC=C(C=C1)C(=C)C2=CC=C(C=C2)OC

Synonyms

4-[1-(4-Methoxyphenyl)vinyl]-N,N-dimethylaniline

Origin of Product

United States

Synthesis routes and methods

Procedure details

Separately, a solution was prepared by mixing 18.2 g of 4-methoxy-4'-dimethylaminobenzophenone (melting at 126°-127° C.) and 100 ml of tetrahydrofurane, and the solution was slowly added to the liquid reaction mixture and the whole matter was stirred for one hour at a temperature of 40° to 50° C. Then the whole matter was mixed with 400 ml of water and 300 ml of toluene and after making the mixture weakly acidic by dilute hydrochloric acid, the acidified mixture was stirred for a whole at 80° C. and separated into an aqueous layer and an organic layer (toluene layer). After adding activated carbon to the toluene layer and filtering the layer while hot, toluene was distilled off from the filtrate to obtain 17.1 g of 1-(p-methoxyphenyl)-1-(p-dimethylaminophenyl)ethylene of pale yellow in color, melting at 123°-125° C.
Quantity
18.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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